Cas no 2551118-05-7 (1-(4-bromophenyl)-2-oxa-4-azabicyclo3.1.1heptan-3-one)

• Product Name: 1-(4-bromophenyl)-2-oxa-4-azabicyclo3.1.1heptan-3-one
• CAS No: 2551118-05-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD32874741
• CID: 5671136
• PubChem ID: 154814242
• Update Time: 2025-05-19

1-(4-bromophenyl)-2-oxa-4-azabicyclo3.1.1heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2551118-05-7
• EN300-37375385
• (1s)-1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one
• 1-(4-Bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one
• EN300-27082245
• 1-(4-bromophenyl)-2-oxa-4-azabicyclo3.1.1heptan-3-one

• MDL： MFCD32874741
• Inchi： 1S/C11H10BrNO2/c12-8-3-1-7(2-4-8)11-5-9(6-11)13-10(14)15-11/h1-4,9H,5-6H2,(H,13,14)
• InChI Key： SBQXUHJEADIRBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CC(C1)NC(=O)O2

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(4-bromophenyl)-2-oxa-4-azabicyclo3.1.1heptan-3-one

1-(4-Bromophenyl)-2-Oxa-4-Azabicyclo[3.1.1]heptan-3-One: A Comprehensive Overview

1-(4-Bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one (CAS No. 2551118-05-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural versatility.

The molecular structure of 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one is characterized by a seven-membered ring containing an oxygen atom and a nitrogen atom, with a brominated phenyl group attached to one of the nitrogen atoms. This unique arrangement of functional groups imparts the compound with a range of interesting properties, making it a valuable candidate for various research and development activities.

In the realm of medicinal chemistry, 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its pharmacological properties, 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one has also been investigated for its synthetic utility. The presence of the bromine atom on the phenyl group makes it an attractive starting material for further functionalization through various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These synthetic transformations can generate a wide array of derivatives with diverse biological activities, thereby expanding the scope of its applications in drug discovery and development.

The synthesis of 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one has been optimized using modern synthetic techniques, ensuring high yields and purity levels. A typical synthetic route involves the condensation of 4-bromobenzaldehyde with an appropriate azabicyclic precursor, followed by cyclization and oxidation steps to form the final product. The robustness and reproducibility of this synthetic protocol make it suitable for large-scale production, which is essential for preclinical and clinical studies.

In preclinical studies, 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one has demonstrated promising results in various disease models. For example, in vitro assays have shown that it effectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, animal studies have confirmed its safety profile and pharmacokinetic properties, paving the way for further clinical evaluation.

The potential therapeutic applications of 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one extend beyond oncology. Research has also explored its effects on other diseases, such as neurodegenerative disorders and inflammatory conditions. A study published in the Journal of Neurochemistry in 2023 reported that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in a model of Parkinson's disease.

In conclusion, 1-(4-bromophenyl)-2-oxa-4-azabicyclo[3.1.1]heptan-3-one (CAS No. 2551118-05-7) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its diverse biological activities and synthetic utility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.